Cas no 1369350-95-7 (1-benzyl-3-(nitromethyl)piperidine)

• Product Name: 1-benzyl-3-(nitromethyl)piperidine
• CAS No: 1369350-95-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6057628
• PubChem ID: 82389644
• Update Time: 2025-06-15

1-benzyl-3-(nitromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(nitromethyl)piperidine
• 1369350-95-7
• EN300-1861630

• Inchi： 1S/C13H18N2O2/c16-15(17)11-13-7-4-8-14(10-13)9-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2
• InChI Key： IZAKUIPGBWQAIW-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1CN(CC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-benzyl-3-(nitromethyl)piperidine

Introduction to 1-benzyl-3-(nitromethyl)piperidine (CAS No. 1369350-95-7)

1-benzyl-3-(nitromethyl)piperidine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1369350-95-7, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The benzyl and nitromethyl substituents attached to the piperidine ring contribute to its reactivity and versatility, making it a valuable intermediate in medicinal chemistry research.

The piperidine core is a prominent scaffold in drug discovery, known for its ability to enhance bioavailability and binding affinity. When combined with the benzyl group, the compound exhibits enhanced stability and solubility, which are critical factors in pharmaceutical formulations. The presence of the nitromethyl moiety introduces a region of high reactivity, enabling further functionalization through reduction or nucleophilic substitution reactions. These properties make 1-benzyl-3-(nitromethyl)piperidine a compelling candidate for developing novel therapeutic agents.

Recent advancements in synthetic methodologies have refined the preparation of 1-benzyl-3-(nitromethyl)piperidine, allowing for more efficient and scalable production. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the benzyl group with high selectivity, while controlled nitration strategies ensure the regioisomeric purity of the nitromethyl substituent. These innovations have not only improved yield but also reduced byproduct formation, aligning with green chemistry principles.

In the context of medicinal chemistry, 1-benzyl-3-(nitromethyl)piperidine has been explored as a precursor for various pharmacophores. For instance, its structural motif is analogous to several FDA-approved drugs, suggesting potential therapeutic applications in areas such as central nervous system (CNS) disorders and infectious diseases. The nitromethyl group can be converted into amine or alcohol functionalities, which are prevalent in bioactive molecules. This adaptability underscores the compound's utility as a building block in drug design.

Recent studies have highlighted the role of piperidine derivatives in modulating enzyme activity and receptor binding. Specifically, modifications at the 3-position of piperidine rings have been shown to influence pharmacokinetic profiles significantly. The introduction of electron-withdrawing groups like the nitro group enhances interactions with biological targets, thereby improving drug efficacy. In one notable study, derivatives of 1-benzyl-3-(nitromethyl)piperidine were found to exhibit inhibitory effects on certain kinases, demonstrating their potential as anticancer agents.

The synthesis of 1-benzyl-3-(nitromethyl)piperidine also benefits from modern computational chemistry tools. Molecular modeling studies have predicted optimal reaction pathways and predicted intermediates, reducing experimental trial-and-error. Additionally, density functional theory (DFT) calculations have been used to assess electronic properties and reactivity trends, providing insights into how structural modifications might affect biological activity. These computational approaches complement traditional synthetic methods, accelerating the discovery process.

From an industrial perspective, the scalability of producing 1-benzyl-3-(nitromethyl)piperidine is a critical consideration for pharmaceutical companies. Continuous flow chemistry has emerged as a promising technique for synthesizing complex heterocycles like this one efficiently. By integrating multiple reaction steps into a single apparatus, flow systems minimize solvent waste and improve reproducibility. Such advancements not only enhance cost-effectiveness but also align with regulatory requirements for sustainable manufacturing practices.

The future prospects of 1-benzyl-3-(nitromethyl)piperidine extend beyond its current applications. Researchers are investigating its role in developing next-generation therapeutics targeting emerging resistant pathogens or rare genetic disorders. The compound's structural flexibility allows chemists to explore diverse derivatization strategies, opening doors to novel drug candidates with tailored properties. As our understanding of disease mechanisms evolves, so too will the demand for innovative molecular tools like this one.

In conclusion,1-benzyl-3-(nitromethyl)piperidine (CAS No. 1369350-95-7) represents a cornerstone in pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Its unique combination of functional groups makes it an indispensable intermediate for synthesizing bioactive molecules with high precision and efficiency. As synthetic methodologies continue to advance alongside computational modeling techniques,1-benzyl-3-(nitromethyl)piperidine will undoubtedly remain at forefront of drug discovery efforts worldwide.